2-(4-Aminophenoxy)-n,n-dimethylacetamide
Overview
Description
The compound “Methyl 2-(4-aminophenoxy)acetate” has a CAS Number of 59954-04-0 and a molecular weight of 181.19 . Another related compound, “2-(4-Aminophenoxy)benzenecarboxylic acid”, has a CAS Number of 67724-03-2 and a molecular weight of 229.24 .
Synthesis Analysis
A paper titled “Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate” discusses the synthesis of a related compound . The synthesis involved the alkylation of 4-nitrophenol with ethyl bromo-acetate, followed by selective reduction of the nitro group .
Molecular Structure Analysis
The molecular formula of “2-(4-Aminophenoxy)isophthalonitrile” is C14H9N3O .
Chemical Reactions Analysis
A study on the synthesis and characterization of colorless polyimides derived from 4-(4-aminophenoxy)-2,6-dimethylaniline (APDMA) and aromatic dianhydride via a two-step polycondensation was found .
Physical And Chemical Properties Analysis
Another compound, “2-(4-Aminophenoxy)ethan-1-ol”, has a melting point of 73-74°C .
Scientific Research Applications
Pharmaceutical Industry
In the pharmaceutical sector, 2-(4-Aminophenoxy)-n,n-dimethylacetamide serves as a precursor for the synthesis of various drug molecules. Its amine group can be readily modified to create a wide range of pharmaceutical compounds with potential therapeutic applications .
Solubility Enhancement
The chemical structure of this compound contributes to its solubility in organic solvents, making it a valuable agent in the formulation of pharmaceuticals and specialty chemicals. Its ability to dissolve in solvents like acetone and DMSO is crucial for its application in drug delivery systems .
Mechanism of Action
Target of Action
Similar compounds have been found to target the met protein . This protein is a receptor tyrosine kinase that plays a crucial role in cellular survival, growth, and migration .
Mode of Action
It’s worth noting that similar compounds have been found to exhibit moderate to excellent antiproliferative activity against different cell lines . This suggests that these compounds may interact with their targets to inhibit cell proliferation.
Biochemical Pathways
Compounds with similar structures have been found to induce apoptosis and cell cycle arrest in the g2/m phase through the up-regulation of p21 expression . This suggests that these compounds may affect the cell cycle regulation pathway.
Result of Action
Similar compounds have been found to exhibit potent antibacterial activity against both gram-positive and gram-negative strains . This suggests that these compounds may have a significant impact on bacterial cells.
Action Environment
It’s worth noting that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-aminophenoxy)-N,N-dimethylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-12(2)10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,7,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKAMTSBFXRCKAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)COC1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60284389 |
Source
|
| Record name | 2-(4-aminophenoxy)-n,n-dimethylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60284389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Aminophenoxy)-n,n-dimethylacetamide | |
CAS RN |
6271-84-7 |
Source
|
| Record name | NSC37059 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37059 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(4-aminophenoxy)-n,n-dimethylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60284389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-aminophenoxy)-N,N-dimethylacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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